Cas no 1693680-58-8 (Methyl 2-(3-fluoro-4-methylphenyl)propanoate)

• Product Name: Methyl 2-(3-fluoro-4-methylphenyl)propanoate
• CAS No: 1693680-58-8
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5693795
• PubChem ID: 107129349
• Update Time: 2025-06-11

Methyl 2-(3-fluoro-4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl2-(3-fluoro-4-methylphenyl)propanoate
• EN300-1138118
• 1693680-58-8
• Methyl 2-(3-fluoro-4-methylphenyl)propanoate
• SCHEMBL19392984
• Benzeneacetic acid, 3-fluoro-α,4-dimethyl-, methyl ester

• Inchi： 1S/C11H13FO2/c1-7-4-5-9(6-10(7)12)8(2)11(13)14-3/h4-6,8H,1-3H3
• InChI Key： USMVPVHBEFBRJZ-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(C(=O)OC)C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 235.1±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on Methyl 2-(3-fluoro-4-methylphenyl)propanoate

Comprehensive Overview of Methyl 2-(3-fluoro-4-methylphenyl)propanoate (CAS No. 1693680-58-8)

Methyl 2-(3-fluoro-4-methylphenyl)propanoate (CAS No. 1693680-58-8) is a fluorinated aromatic ester compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent and a methyl ester group, makes it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly exploring its potential applications due to its favorable physicochemical properties, such as stability and bioavailability. The compound’s CAS number 1693680-58-8 is frequently searched in chemical databases, reflecting its growing relevance in specialized fields.

One of the key reasons for the rising interest in Methyl 2-(3-fluoro-4-methylphenyl)propanoate is its role in the development of novel active pharmaceutical ingredients (APIs). The fluoro group enhances the compound’s metabolic stability, a critical factor in drug design. Recent studies highlight its utility in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. This aligns with the current trend of fluorinated compounds gaining prominence in medicinal chemistry, as they often exhibit improved efficacy and reduced side effects compared to their non-fluorinated counterparts.

In addition to pharmaceuticals, Methyl 2-(3-fluoro-4-methylphenyl)propanoate is also explored in agrochemical formulations. The methyl ester moiety contributes to its solubility and compatibility with various formulations, making it a candidate for crop protection products. With the global push toward sustainable agriculture, researchers are investigating how fluorinated compounds like this can enhance pesticide efficiency while minimizing environmental impact. Searches for fluoro agrochemicals and green chemistry solutions often intersect with discussions about this compound.

The synthesis of Methyl 2-(3-fluoro-4-methylphenyl)propanoate typically involves esterification and fluorination steps, which are well-documented in organic chemistry literature. Optimizing these processes is a hot topic, as industries seek cost-effective and scalable production methods. Questions like "How to synthesize fluorinated esters?" or "What catalysts improve esterification yields?" are common among chemists, underscoring the practical challenges and innovations associated with this compound.

From a commercial perspective, the demand for Methyl 2-(3-fluoro-4-methylphenyl)propanoate is driven by its applicability in high-value chemical markets. Suppliers and manufacturers often list it under categories such as fine chemicals or building blocks for drug discovery. Its CAS number 1693680-58-8 serves as a unique identifier in procurement systems, ensuring accurate sourcing for research and development. The compound’s niche yet expanding market reflects broader trends in custom synthesis and specialty chemicals.

Environmental and regulatory considerations also play a role in the discourse around Methyl 2-(3-fluoro-4-methylphenyl)propanoate. While fluorinated compounds offer performance benefits, their ecological footprint is under scrutiny. Researchers are actively studying degradation pathways and biodegradability to address sustainability concerns. This aligns with frequent searches for "eco-friendly fluorinated compounds" and "green alternatives in chemical synthesis," highlighting the balance between innovation and environmental responsibility.

In summary, Methyl 2-(3-fluoro-4-methylphenyl)propanoate (CAS No. 1693680-58-8) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and beyond. Its fluorinated aromatic structure and ester functionality make it a valuable asset in modern chemistry. As industries and academia continue to explore its applications, this compound is poised to remain a topic of interest in scientific and commercial circles. For those seeking detailed technical data or synthesis protocols, referencing its CAS number or systematic name ensures precise access to relevant resources.